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Compound of Interest

Compound Name: 2-Ethoxy-4-methylpyridin-3-amine

Cat. No.: B3098776 Get Quote

Technical Guide: 2-Ethoxy-4-methylpyridin-3-
amine
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The compound 2-Ethoxy-4-methylpyridin-3-amine is not readily found in major

chemical databases, and a specific CAS number has not been identified in the public domain.

The following information, including identifiers, experimental protocols, and biological activity, is

based on established chemical principles and data from structurally related compounds. This

guide is intended for informational and research purposes only.

Chemical Identifiers and Properties
While a specific CAS number for 2-Ethoxy-4-methylpyridin-3-amine is not publicly available,

we can infer its chemical identifiers and properties based on its structure.

Table 1: Inferred Chemical Identifiers for 2-Ethoxy-4-methylpyridin-3-amine
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Identifier Value

IUPAC Name 2-Ethoxy-4-methylpyridin-3-amine

Molecular Formula C₈H₁₂N₂O

Molecular Weight 152.19 g/mol

Canonical SMILES CCOC1=C(C(=CC=N1)C)N

InChI Key (Predicted)

CAS Number Not Assigned

Hypothetical Synthesis
The synthesis of 2-Ethoxy-4-methylpyridin-3-amine can be envisioned through a multi-step

process, adapting established methods for the synthesis of substituted pyridines. A plausible

synthetic route could start from a commercially available substituted pyridine.

Proposed Synthetic Pathway
A potential synthetic route could involve the nitration of a 2-alkoxy-4-methylpyridine, followed

by the reduction of the nitro group to an amine.

2-Chloro-4-methyl-3-nitropyridine 2-Ethoxy-4-methyl-3-nitropyridine

Sodium Ethoxide,
Ethanol 2-Ethoxy-4-methylpyridin-3-amineReduction (e.g., H2/Pd-C)

Click to download full resolution via product page

Caption: Proposed synthesis of 2-Ethoxy-4-methylpyridin-3-amine.

Experimental Protocol: Hypothetical Synthesis
Step 1: Synthesis of 2-Ethoxy-4-methyl-3-nitropyridine

To a solution of sodium ethoxide (prepared by dissolving sodium metal in anhydrous

ethanol), add 2-chloro-4-methyl-3-nitropyridine.
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Reflux the reaction mixture for several hours, monitoring the progress by thin-layer

chromatography (TLC).

After completion, cool the reaction mixture to room temperature and remove the solvent

under reduced pressure.

Partition the residue between water and an organic solvent (e.g., ethyl acetate).

Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it to obtain

the crude product.

Purify the crude 2-Ethoxy-4-methyl-3-nitropyridine by column chromatography.

Step 2: Synthesis of 2-Ethoxy-4-methylpyridin-3-amine

Dissolve 2-Ethoxy-4-methyl-3-nitropyridine in a suitable solvent such as ethanol or ethyl

acetate.

Add a catalytic amount of palladium on activated carbon (10% Pd-C).

Subject the mixture to hydrogenation using a hydrogen balloon or a Parr hydrogenator at a

suitable pressure.

Monitor the reaction by TLC until the starting material is consumed.

Filter the reaction mixture through a pad of Celite to remove the catalyst.

Concentrate the filtrate under reduced pressure to yield the crude 2-Ethoxy-4-
methylpyridin-3-amine.

Further purification can be achieved by recrystallization or column chromatography.

Potential Biological Activity and Signaling Pathway
Structurally similar compounds, particularly substituted 2-aminopyridines, have been

investigated for a range of biological activities. For instance, certain 2-amino-4-methylpyridine

analogues have been identified as inhibitors of inducible nitric oxide synthase (iNOS).[1][2] The
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overproduction of nitric oxide (NO) by iNOS is implicated in various inflammatory diseases and

cancer.

Hypothetical Signaling Pathway: iNOS Inhibition
Given the structural similarity to known iNOS inhibitors, it is plausible that 2-Ethoxy-4-
methylpyridin-3-amine could act as an inhibitor of this enzyme. The binding of this compound

to the active site of iNOS would block the conversion of L-arginine to L-citrulline and nitric

oxide.

iNOS Enzyme
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Caption: Hypothetical inhibition of the iNOS pathway.
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Summary of Related Compounds
To provide context, the following table summarizes identifiers for structurally similar compounds

found in public databases.

Table 2: Identifiers of Structurally Related Compounds

Compound Name CAS Number Molecular Formula

2-Ethoxy-4-aminopyridine 89943-12-4 C₇H₁₀N₂O

3-Amino-4-ethoxypyridine 1633-43-8 C₇H₁₀N₂O

2-Amino-4-methylpyridine 695-34-1 C₆H₈N₂

2-Chloro-3-amino-4-

methylpyridine
133627-45-9 C₆H₇ClN₂

This guide provides a foundational understanding of 2-Ethoxy-4-methylpyridin-3-amine
based on available chemical knowledge. Further experimental validation is necessary to

confirm the properties and activities of this specific compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3098776#2-ethoxy-4-methylpyridin-3-amine-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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